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Introduction
PPZ2 is a serine/threonine protein phosphatase found in Saccharomyces cerevisiae that plays

a crucial role in cation homeostasis, cell wall integrity, and cell cycle progression.[1][2] As a

component of the PKC1-mediated signaling pathway, also known as the Cell Wall Integrity

(CWI) pathway, PPZ2 is a potential target for the development of novel antifungal agents.[1][3]

The study of PPZ2's structure, function, and inhibition requires a reliable source of the active

enzyme. This document provides a detailed protocol for the expression and purification of

active, N-terminally His-tagged recombinant PPZ2 from E. coli.

Data Presentation
A representative purification of His-tagged PPZ2 from a 1-liter E. coli culture is summarized in

the table below. The presented values are typical for a successful purification, aiming for high

purity and recovery of enzymatic activity.
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Purification
Step

Total
Protein
(mg)

Total
Activity
(Units)

Specific
Activity
(Units/mg)

Yield (%)
Purification
Fold

Crude Cell

Lysate
350 700 2.0 100 1

Cleared

Lysate
280 630 2.25 90 1.1

Ni-NTA

Affinity

Chromatogra

phy

5 420 84.0 60 42

Size-

Exclusion

Chromatogra

phy

3.5 350 100.0 50 50

One unit of PPZ2 activity is defined as the amount of enzyme that hydrolyzes 1 nmole of p-

nitrophenyl phosphate (pNPP) per minute at 30°C.[4]

Experimental Protocols
This protocol describes the expression and purification of N-terminally 6xHis-tagged PPZ2 in E.

coli BL21(DE3) cells.

Expression of Recombinant PPZ2
Transform E. coli BL21(DE3) cells with a pET-based expression vector containing the PPZ2
gene fused to an N-terminal 6xHis tag.

Inoculate a single colony into 50 mL of LB medium containing the appropriate antibiotic and

grow overnight at 37°C with shaking.

Inoculate 1 L of LB medium (with antibiotic) with the overnight culture and grow at 37°C with

shaking until the OD600 reaches 0.6-0.8.
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Induce protein expression by adding IPTG to a final concentration of 0.5 mM.

Continue to incubate the culture for 16-18 hours at 18°C with shaking.

Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

The cell pellet can be stored at -80°C or used immediately for purification.

Cell Lysis
Resuspend the cell pellet in 30 mL of ice-cold Lysis Buffer (50 mM NaH2PO4, 300 mM NaCl,

10 mM imidazole, pH 8.0).

Add lysozyme to a final concentration of 1 mg/mL and incubate on ice for 30 minutes.

Sonicate the cell suspension on ice using a probe sonicator. Perform 6 cycles of 30-second

bursts with 30-second cooling intervals.

Clarify the lysate by centrifugation at 20,000 x g for 30 minutes at 4°C.

Collect the supernatant (cleared lysate) containing the soluble His-tagged PPZ2.

Nickel-Affinity Chromatography (Native Conditions)
Equilibrate a 5 mL Ni-NTA agarose column with 10 column volumes of Lysis Buffer.

Load the cleared lysate onto the equilibrated column at a flow rate of 1 mL/min.

Wash the column with 10 column volumes of Wash Buffer (50 mM NaH2PO4, 300 mM NaCl,

20 mM imidazole, pH 8.0) to remove non-specifically bound proteins.[5]

Elute the His-tagged PPZ2 with 5 column volumes of Elution Buffer (50 mM NaH2PO4, 300

mM NaCl, 250 mM imidazole, pH 8.0).[5]

Collect 1 mL fractions and monitor the protein concentration by measuring the absorbance at

280 nm.

Analyze the fractions containing the eluted protein by SDS-PAGE to assess purity.
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Size-Exclusion Chromatography (Optional Polishing
Step)

Pool the fractions from the Ni-NTA chromatography that contain the purified PPZ2.

Concentrate the pooled fractions to a volume of 2-3 mL using a centrifugal filter unit (e.g.,

Amicon Ultra, 10 kDa MWCO).

Equilibrate a size-exclusion chromatography column (e.g., Superdex 200) with SEC Buffer

(20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM DTT).

Load the concentrated protein sample onto the column.

Elute the protein with SEC Buffer at an appropriate flow rate.

Collect fractions and analyze by SDS-PAGE. Pool the fractions containing pure PPZ2.

Protein Storage
Determine the final protein concentration.

Aliquot the purified PPZ2, flash-freeze in liquid nitrogen, and store at -80°C. Avoid repeated

freeze-thaw cycles.
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Figure 1. Experimental workflow for the purification of active PPZ2.
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Figure 2. The Cell Wall Integrity (CWI) signaling pathway in yeast.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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